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Compound of Interest

Compound Name: 4-Iodobenzoic acid

Cat. No.: B057085 Get Quote

Introduction

4-Iodobenzoic acid, with the CAS number 619-58-9, is an aromatic compound that serves as

a vital and versatile building block in a multitude of scientific and industrial applications.[1][2]

Characterized by an iodine atom and a carboxylic acid group attached to a benzene ring, its

unique structure makes it a valuable intermediate in organic synthesis, pharmaceutical

development, and materials science.[1][2][3] This technical guide provides an in-depth

overview of its properties, synthesis, applications, and safety protocols, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The intrinsic properties of 4-Iodobenzoic acid are fundamental to its reactivity and

applications. The presence of both a carboxylic acid and an aryl iodide moiety allows for a wide

range of chemical transformations.[3]
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Property Value Source(s)

CAS Number 619-58-9 [4]

Molecular Formula C7H5IO2 [4][5]

Molecular Weight 248.02 g/mol [4][5]

Appearance
White to light yellow powder or

crystals
[6]

Melting Point 270-274 °C [7][8]

Boiling Point 318.5 ± 25.0 °C at 760 mmHg [7]

Density ~2.1 g/cm³ [7][8]

Solubility
Slightly soluble in water;

Soluble in alcohol and ether.
[4][6]

pKa 4.03 [4]

InChI Key
GHICCUXQJBDNRN-

UHFFFAOYSA-N
[5]

SMILES C1=CC(=CC=C1C(=O)O)I [5]

Synthesis and Experimental Protocols
Several established synthetic pathways exist for the preparation of 4-Iodobenzoic acid. The

two most common laboratory methods are detailed below.

Oxidation of 4-Iodotoluene
This method involves the oxidation of the methyl group of 4-iodotoluene to a carboxylic acid

using a strong oxidizing agent like potassium permanganate (KMnO4).[9][10]

Experimental Protocol:

Dissolution: Dissolve 4-iodotoluene in a suitable solvent, such as a mixture of pyridine and

water.
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Oxidation: Gradually add potassium permanganate to the solution while maintaining a

controlled temperature, typically by heating under reflux.

Quenching: After the reaction is complete (indicated by the disappearance of the purple

permanganate color), cool the mixture.

Filtration: Filter the mixture to remove the manganese dioxide byproduct.

Acidification: Acidify the filtrate with a strong acid (e.g., hydrochloric acid) to precipitate the 4-
Iodobenzoic acid.

Isolation and Purification: Collect the solid product by filtration, wash with cold water, and

purify by recrystallization from a suitable solvent like ethanol or water.

Reactants
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Oxidation of 4-Iodotoluene Workflow

Diazotization of 4-Aminobenzoic Acid
This route, a variation of the Sandmeyer reaction, involves converting the amino group of 4-

aminobenzoic acid into a diazonium salt, which is then displaced by iodine.[9]

Experimental Protocol:

Diazotization: Dissolve 4-aminobenzoic acid in an aqueous solution of a strong acid (e.g.,

sulfuric acid). Cool the solution to 0-5 °C in an ice bath.
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Nitrite Addition: Slowly add a chilled aqueous solution of sodium nitrite (NaNO2) to form the

diazonium salt. Maintain the low temperature throughout the addition.

Iodination: In a separate flask, prepare a solution of potassium iodide (KI) in water.

Displacement: Slowly add the cold diazonium salt solution to the potassium iodide solution.

Nitrogen gas will evolve.

Isolation: Allow the mixture to warm to room temperature and then heat gently to ensure

complete reaction.

Purification: Cool the mixture, collect the crude product by filtration, and purify by

recrystallization.
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Diazotization of 4-Aminobenzoic Acid Workflow

Applications in Research and Development
4-Iodobenzoic acid is a cornerstone reagent due to its dual reactivity, enabling a broad

spectrum of applications.[3]
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Applications of 4-Iodobenzoic Acid

Cross-Coupling Reactions
The carbon-iodine bond is highly reactive, making 4-Iodobenzoic acid an excellent substrate

for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck reactions.

[9] These reactions are fundamental in synthetic organic chemistry for creating carbon-carbon

and carbon-heteroatom bonds, allowing for the construction of complex molecular architectures

like biaryl and styrene derivatives.[3][9]

Typical Suzuki Coupling Workflow:
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Generalized Suzuki Coupling Workflow

Pharmaceutical and Medicinal Chemistry
This compound is a key intermediate in the synthesis of active pharmaceutical ingredients

(APIs).[9] It is used in the development of novel drug candidates, including anti-inflammatory,

analgesic, and anti-cancer agents.[1] The ability to modify its structure allows medicinal

chemists to fine-tune the biological activity and pharmacokinetic properties of new therapeutic

molecules.[1] For example, it is used as a reagent in synthesizing PTP1B inhibitors and

antifungal agents.[11]

Materials Science
In materials science, 4-Iodobenzoic acid is employed in the synthesis of advanced materials.

It serves as a precursor for creating Metal-Organic Frameworks (MOFs) and ligands for
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catalysis.[9] Furthermore, it is used in the development of liquid crystals and as a coupling

agent in polymerization processes to enhance the mechanical and thermal properties of

polymers.[1]

Specialty Reagent
4-Iodobenzoic acid is used for the in situ generation of [hydroxy(4-

carboxyphenyl)iodonium]ion, a hypervalent iodine species.[12] This reagent, typically formed

using an oxidant like Oxone, is utilized for the oxidative cleavage of various alkenes.[9]

Safety and Toxicology
Proper handling of 4-Iodobenzoic acid is crucial to ensure laboratory safety. It is classified as

an irritant.

Hazard Type GHS Classification and Description

Skin Irritation H315: Causes skin irritation.[5]

Eye Irritation H319: Causes serious eye irritation.[5]

Respiratory Irritation H335: May cause respiratory irritation.[5][13]

Handling and Storage:

Handling: Use with adequate ventilation. Avoid contact with skin, eyes, and clothing. Do not

breathe dust. Wash hands thoroughly after handling.[4][13][14]

Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed when

not in use.[4][13][15]

Incompatible Materials: Strong oxidizing agents and strong bases.[4][13]

First Aid Measures:

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[4][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b057085
https://www.chemimpex.com/products/04894
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/206547
https://www.benchchem.com/product/b057085
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/619-58-9.html
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4374473_EN.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Seek immediate

medical attention.[4]

Toxicological Data:

The toxicological properties have not been fully investigated.[4][13][14]

An intravenous LD50 in mice has been reported as 2,500 mg/kg.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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